(2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone

• IUPAC Name: [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C18H17BrN2OS/c1-13-3-2-4-15(11-13)17(22)21-10-9-20-18(21)23-12-14-5-7-16(19)8-6-14/h2-8,11H,9-10,12H2,1H3
• InChI Key: CXUMEXRTYIBMRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN=C2SCC3=CC=C(C=C3)Br
• Molecular Formula: C18H17BrN2OS
• Molecular Weight: 389.3 g/mol

Description

(2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the imidazole family and has been synthesized using various methods.

Scientific Research Applications

Antioxidant and Radical Scavenging Activities

Compounds with bromophenol functionalities have been synthesized and evaluated for their antioxidant properties. Studies have found that synthesized bromophenols exhibit effective antioxidant power, indicating potential for the development of antioxidant agents. These compounds have shown to be promising molecules due to their potential antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases (Çetinkaya et al., 2012).

Carbonic Anhydrase Inhibitory Properties

Novel bromophenol derivatives, including those with methanone groups, have been synthesized and tested for their inhibitory activity against carbonic anhydrase enzymes. These studies have highlighted the potential therapeutic applications of such compounds in treating conditions where carbonic anhydrase activity is implicated, such as glaucoma, epilepsy, and certain neurological disorders (Akbaba et al., 2013).

Antimicrobial and Cytotoxicity Studies

Compounds with imidazole and methanone functionalities have been designed and synthesized, targeting antimicrobial and cytotoxic activities. These studies showcase the potential of such compounds in developing new antimicrobial agents and cancer therapeutics, highlighting their significance in pharmaceutical research (Shankar et al., 2018).

Electrochemical and Spectral Characterization

Research on benzimidazole derivatives, similar in structure to imidazole derivatives, has explored their electrochemical, electrical, optical, thermal, and rectification properties. These findings suggest applications in material science, particularly in developing materials with specific electrical and optical characteristics (Anand & Muthusamy, 2018).